Cas no 67724-08-7 (Spiramycin Embonate)

• Product Name: Spiramycin Embonate
• CAS No: 67724-08-7
• Molecular Formula: C₆₆H₉₀N₂O₂₀
• Molecular Weight: 3015.63000
• CID: 505468
• PubChem ID: 6450350

Spiramycin Embonate Properties

Names and Identifiers

• 4-[(3-carboxy-2-hydroxy-naphthalen-1-yl)methyl]-3-hydroxy-naphthalene-2-carboxylic acid
• SPIRAMYCIN EMBONAT
• Spiramycin Embonate
• 2-[(2R,4E,6E,8R,9R,11R,12S,13S,14R)-12-[(2S,3R,4S,5S,6R)-5-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyl-oxan-2-yl]oxy-4-dimethylamino-3-hydroxy-6-methyl-oxan-2-yl]oxy-8-[(2R,5S,6R)-5-dimethylamino-6-methyl-oxan-2-yl]oxy-14-hydroxy-13-methoxy-2,9-dimethyl-16-oxo-1-oxacyclohexadeca-4,6-dien-11-yl]acetaldehyde
• 4,4'-Methylenebis(3-hydroxy-2-naphthalenecarboxylic acid)
• Spiramycin
• Spiramycin,compd. with 4,4'-methylenebis[3-hydroxy-2-naphthalenecarboxylic acid]

• InChIKey： BJKLPSFSLQTCGC-CIGAYVDQSA-N
• Inchi： InChI=1S/C43H74N2O14.C23H16O6/c1-24-21-29(19-20-46)39(59-42-37(49)36(45(9)10)38(27(4)56-42)58-35-23-43(6,51)41(50)28(5)55-35)40(52-11)31(47)22-33(48)53-25(2)15-13-12-14-16-32(24)57-34-18-17-30(44(7)8)26(3)54-34;24-20-16(14-7-3-1-5-12(14)9-18(20)22(26)27)11-17-15-8-4-2-6-13(15)10-19(21(17)25)23(28)29/h12-14,16,20,24-32,34-42,47,49-51H,15,17-19,21-23H2,1-11H3;1-10,24-25H,11H2,(H,26,27)(H,28,29)/t24-,25-,26?,27?,28?,29+,30?,31-,32+,34?,35?,36?,37?,38?,39+,40+,41?,42?,43?;/m1./s1
• SMILES： C[C@@H]1C[C@H](CC=O)[C@@H]([C@H]([C@@H](CC(=O)O[C@H](C)CC=CC=C[C@@H]1OC2CCC(C(C)O2)N(C)C)O)OC)OC3C(C(C(C(C)O3)OC4CC(C)(C(C(C)O4)O)O)N(C)C)O.C1=CC=C2C(=C1)C=C(C(=C2CC3=C(C(=CC4=CC=CC=C43)C(=O)O)O)O)C(=O)O

Computed Properties

• Exact Mass: 3013.67000
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 22
• Rotatable Bond Count: 15
• Monoisotopic Mass: 1230.608693
• Heavy Atom Count: 88
• Complexity: 1940
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 310

Experimental Properties

• LogP: 12.89840
• PSA: 713.34000
• Boiling Point: 913.7 °C at 760 mmHg
• Flash Point: 506.4 °C